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Spectroscopic Data for Azane Hydroiodides

The table below summarizes the available infrared (IR) spectral data for several azane hydroiodide compounds,

compiled from the NIST Standard Reference Database [1] [2] [3].

Compound Name
CAS
Registry
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Sample
State
for IR

Instrument
Resolution
(cm⁻¹)

Special
Notes on
Spectrum

Trimethyl vinyl
ammonium iodide [3]

Information

missing

C5H12IN 213.06 Solid

(Mineral
Oil

Mull)

4 Spectral

contamination
due to oil

around 2900
and 1450

cm⁻¹

Tetramethylammonium
iodide [2]

75-58-1 C4H12IN 201.05 Solid

(Mineral
Oil

Mull)

4 Spectral

contamination
due to oil

around 2900,
1450, 1380

cm⁻¹

Tetrapropylammonium
iodide [1]

631-40-3 C12H28IN 313.26 Solid

(Mineral

4 No specific

contamination
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noted in

abstract

Experimental Methodology

The data for the compounds listed above were collected under standardized conditions, as detailed in the NIST

records [1] [2] [3].

Sample Preparation: The samples were prepared as mineral oil mulls. In this method, a small amount
of the solid compound is ground with mineral oil (Nujol) to form a paste, which is then spread between two

infrared-transparent windows (e.g., KBr or NaCl) for analysis.
Data Collection: The spectra were measured on dispersive infrared spectrometers (as opposed to

modern FTIR instruments) at a resolution of 4 cm⁻¹.
Data Processing: The original spectral data were recorded on hard copy and have since been digitized
by NIST into the JCAMP-DX file format, which is widely used for exchanging spectral data.

Important Technical Limitations

When interpreting this data, please be aware of the following critical limitations:

Spectral Contamination: The use of mineral oil as a mulling agent introduces characteristic, strong
absorption bands in the IR spectrum, primarily in the C-H stretching region (around 2900 cm⁻¹) and the

C-H bending region (around 1450 cm⁻¹). The data for "Trimethyl vinyl" and "Tetramethyl" compounds
explicitly note this contamination [2] [3]. Peaks in these regions cannot be attributed to the analyte.

Historical Data: The spectra were most likely recorded prior to 1970. While digitized, the original
measurements may differ in detail from those made on modern FTIR instruments.

Limited Technique Scope: The search results provided information only on IR spectroscopy. A full
spectroscopic characterization for a whitepaper would typically also include data from techniques such as

NMR spectroscopy, Mass Spectrometry, and Raman spectroscopy.

Suggested Characterization Workflow
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For a thorough analysis, the following workflow outlines the key steps and techniques for a comprehensive

spectroscopic characterization. You can use the DOT script below the diagram to generate it for your own

documents.

Sample of Azane Hydroiodide

Elemental Analysis (EA)
Confirm elemental composition

Mass Spectrometry (MS)
Determine molecular weight

Nuclear Magnetic Resonance (NMR)
1H, 13C, etc.

Elucidate molecular structure

Infrared Spectroscopy (IR)
Identify functional groups

Raman Spectroscopy
Complementary to IR

Complementary

X-ray Crystallography (if crystal)
Determine 3D atomic structure

Complete Spectroscopic
Characterization
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How to Proceed with Your Research

The historical IR data is a useful reference, but you will likely need more for a complete analysis.

Access the Full Spectra: You can download the digitized JCAMP-DX files for the compounds from their
respective pages on the NIST Chemistry WebBook to examine the full spectral data [1] [2] [3].

Supplement with Modern Data: To build a comprehensive guide, I suggest you search for recent
scientific literature using databases like SciFinder or Reaxys. Specific search terms like

"trimethyl(vinyl)azanium iodide Raman" or "tetramethylammonium iodide NMR crystal structure"
may yield more contemporary and multi-technique datasets.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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